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Compound of Interest

Compound Name: Phenamil

Cat. No.: B1679778 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phenamil is a potent derivative of the diuretic amiloride and is widely utilized in biomedical

research.[1][2] It functions as an inhibitor of the epithelial sodium channel (ENaC) and the

transient receptor potential polycystin-3 (TRPP3) channel.[3][4][5] Recent studies have

highlighted its role in stimulating osteoblast differentiation and mineralization by enhancing the

bone morphogenetic protein (BMP) signaling pathway, making it a valuable small molecule for

research in bone repair and tissue engineering. This document provides a comprehensive

guide to preparing a stock solution of phenamil using dimethyl sulfoxide (DMSO), ensuring its

stability and efficacy for experimental use.

Phenamil: Properties and Solubility
Phenamil is typically supplied as a yellow crystalline solid. Its methanesulfonate salt form is

commonly used in research.
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Property Data Reference

Chemical Name

3,5-diamino-6-chloro-N-

[imino(phenylamino)methyl]-2-

pyrazinecarboxamide,

monomethanesulfonate

Molecular Formula C₁₂H₁₂ClN₇O • CH₃SO₃H

Molecular Weight 401.83 g/mol

Purity ≥98%

Appearance Crystalline solid

Solubility in DMSO

Approximately 1 mg/mL to ≥5

mg/mL (with warming); also

reported as soluble up to 100

mM.

Storage (Solid)

Store at -20°C for long-term

stability (≥4 years). Can also

be stored at +4°C.

Experimental Protocol: Preparation of 10 mM
Phenamil Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of phenamil in DMSO. This

concentration is a convenient starting point for further dilutions to typical working

concentrations (e.g., 2.5-15 µM).

Materials

Phenamil methanesulfonate salt (MW: 401.83 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Safety Precautions

Phenamil should be considered hazardous until further information is available.

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Handle phenamil powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of chemicals through the skin. Handle with care.

Procedure

Calculate the required mass of Phenamil:

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 401.83 g/mol x 1000 mg/g

Mass (mg) = 4.0183 mg

Weighing the Phenamil:

In a chemical fume hood, carefully weigh out 4.02 mg of phenamil powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Dissolution in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the phenamil
powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.
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If dissolution is slow, gentle warming in a 37°C water bath for a few minutes may be

required. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile,

light-protected cryovials.

Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage.

Avoid repeated freeze-thaw cycles to maintain the stability of the compound.

Note on Aqueous Solutions: Phenamil is sparingly soluble in aqueous buffers. To prepare an

aqueous working solution, first dissolve phenamil in DMSO and then dilute with the aqueous

buffer of choice. It is not recommended to store aqueous solutions for more than one day.

Storage and Stability of Phenamil Solutions
Solution Type

Storage
Temperature

Stability Reference

Solid Compound -20°C ≥ 4 years

DMSO Stock Solution -20°C Up to 6 months

DMSO Stock Solution -80°C > 6 months

Aqueous Working

Solution
4°C

Not recommended for

more than 24 hours

Application: Phenamil in Osteoblast Differentiation
Phenamil has been identified as a small molecule that promotes osteoblast differentiation,

acting synergistically with BMPs.

Mechanism of Action

Phenamil enhances the BMP signaling pathway. It induces the expression of Tribbles homolog

3 (Trb3), a pseudokinase. Trb3, in turn, promotes the degradation of SMAD ubiquitin regulatory

factor 1 (Smurf1). The reduction in Smurf1 levels leads to the stabilization of SMAD proteins
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(SMAD1/5/8), which are crucial transcription factors in the BMP signaling cascade. This

stabilization enhances the transcription of osteogenic target genes, ultimately leading to

osteoblast differentiation and mineralization.
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Caption: Phenamil's mechanism in promoting osteogenesis.

Workflow for Stock Solution Preparation
The following diagram outlines the logical flow for preparing the phenamil stock solution.
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Caption: Workflow for Phenamil-DMSO stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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